Ethephon

• IUPAC Name: 2-chloroethylphosphonic acid
• InChI: InChI=1S/C2H6ClO3P/c3-1-2-7(4,5)6/h1-2H2,(H2,4,5,6)
• InChI Key: UDPGUMQDCGORJQ-UHFFFAOYSA-N
• Canonical SMILES: C(CCl)P(=O)(O)O
• Molecular Formula: C2H6ClO3P
• DSSTOX Substance ID: DTXSID7024085
• Molecular Weight: 144.49 g/mol
• Physical Description: Very hygroscopic solid; [Merck Index] Light beige powder; [MSDSonline]
• Boiling Point: 265 °C (decomposes)
• Solubility: Freely soluble in ethylene glycol, propylene glycol; practically insoluble in petroleum ether, VERY SLIGHTLY SOL IN AROMATIC SOLVENTS; VERY SOL IN ALCOHOL, Soluble in short-chain alcohols; sparingly soluble in nonpolar organic solvents; insoluble in kerosene and diesel oil., Readily soluble in methanol, ethanol, isopropanol, acetone, diethyl ether and other polar organic solvents. Sparingly soluble in non-polar organic solvents such as benzene and toluene. Insoluble in kerosene and diesel oil., For more Solubility (Complete) data for ETHEPHON (6 total), please visit the HSDB record page.
• Density: 1.2 g/cu cm
• Vapor Pressure: 0.0000001 [mmHg], < 7.5X10-8 mm Hg at 20 °C
• Mechanism of Action: Plant growth regulator with systemic properties. Penetrates into the plant tissues, and is decomposed to ethylene, which affects the growth processes., Studies have established the variety of target sites in pests and nontarget organisms at which the metabolically activated organophosphorus pesticides act. The high potency and specificity of the organophosphorus pesticides have made these cmpd useful chemical probes to further the knowledge of their mode of action and their metabolism. Many organophosphorus pesticides have been classified as phosphorylating agents. Some enzymes inhibited by organophosphorus cmpd have included acetylcholinesterase, kynurenine formamidase, neuropathy-target esterase, carboxyesterases, and other unknown esterases. Bioactive phosphorylating agents have been designed that are sufficiently stable to reach the organism, yet are reactive at the target site. The majority of organophosphorus bioactivations have been initiated by oxidation at sulfur or nitrogen connected to phosphorus, but some bioactivations involve oxidation at carbon or heteroatom centers distant from phosphorus. The phosphorus center is not the toxic site of some organophosphorus cmpd. The toxic effects of phosphinyliminodithiolanes, phosphorothionates, and ethephon are mediated through other reactive moieties., Butyrylcholinesterase (BChE) is inhibited by the plant growth regulator (2-chloroethyl)phosphonic acid (ethephon) as observed 25 years ago both in vitro and in vivo in rats and mice and more recently in subchronic studies at low doses with human subjects. The proposed mechanism is phosphorylation of the BChE active site at S198 by ethephon dianion. The present study tests this hypothesis directly using [(33)P]ethephon and recombinant BChE (rBChE) with single amino acid substitutions and further evaluates if BChE is the most sensitive esterase target in vitro and with mice in vivo. [(33)P]Ethephon labels purified rBChE but not enzymatically inactive diethylphosphoryl-rBChE (derivatized at S198 by preincubation with chlorpyrifos oxon) or several other esterases and proteins. Amino acid substitutions that greatly reduce rBChE sensitivity to ethephon are G117H and G117K in the oxyanion hole (which may interfere with hydrogen bonding between glycine-N-H and ethephon dianion) and A328F, A328W, and A328Y (perhaps by impeding access to the active site gorge). Other substitutions that do not affect sensitivity are D70N, D70K, D70G, and E197Q which are not directly involved in the catalytic triad. The effect of pH and buffer composition on inhibition supports the hypothesis that ethephon dianion is the actual phosphorylating agent without activation by divalent cations. Human plasma BChE in vitro and mouse plasma BChE in vitro and in vivo are more sensitive to ethephon than any other esterases detected by butyrylthiocholine or 1-naphthyl acetate hydrolysis in native-PAGE. All mouse liver esterases observed are less sensitive than plasma BChE to ethephon in vitro and in vivo. More than a dozen other esterases examined are 10-100-fold less sensitive than BChE to ethephon. Thus, BChE inhibition continues to be the most sensitive marker of ethephon exposure.
• Color/Form: Needles from benzene, White waxy solid, White crystalline powder
• CAS RN: 16672-87-0
• Melting Point: 74-75 °C

Description

Ethephon is a widely used plant growth regulator (PGR) used in agriculture and horticulture for a variety of purposes. It is a synthetic compound that is derived from ethylene, a naturally occurring hormone in plants. This compound is used to induce flowering, increase fruit size and quality, and enhance plant growth and yield. It also can be used to reduce plant height and reduce lodging in cereals. It is a very effective PGR and is used in many parts of the world.

Scientific Research Applications

• Growth and Nitrogen Accumulation in Mustard Plants : Ethephon enhances growth, photosynthesis, and nitrogen accumulation in mustard plants, particularly under high nitrogen levels (Khan et al., 2008).

• Pineapple Fruit Development : Application of this compound after flowering in pineapples promotes fruit growth and development, increasing various parameters like fruit weight and sugar content (Pang Guan-sheng, 2013).

• Sweet Cherry Harvest : In sweet cherries, this compound is used to reduce the pedicel-fruit retention force, aiding in mechanical harvest and improving the quality of fresh market fruits (Smith & Whiting, 2010).

• Impact on Grapes and Wine : this compound significantly affects grapes and wine, influencing enzyme activities, fruit maturity, composition, abscission, and sensory characteristics (Szyjewicz, Rosner & Kliewer, 1984).

• Promoting Ginoicism in Squash Plants : It induces temporary ginoicism in tetsukabuto-type squash, reducing labor for male flower elimination and increasing female flowers in early nodes (Nascimento & Pinheiro, 2007).

• Nitrogen Use Efficiency in Wheat : this compound increases the importance of nitrogen uptake efficiency over nitrogen partitioning efficiency in winter wheat cultivars (Sanford, Grove, Grabau & MacKown, 1989).

• Effect on Barley Yield : While this compound application in barley can increase shoots per plant and contribute to grain yield, it may decrease total yield per plant due to reductions in kernels per spike (Moes & Stobbe, 1991).

• Ripening of Rabbiteye Blueberry : It promotes fruit ripening in rabbiteye blueberry, with stimulatory effects on different ripening characters (Ban et al., 2007).

• Potential DNA Damage : Low doses of this compound can cause DNA damage and induce cell proliferation, raising concerns about its mutagenicity (Hodjat et al., 2017).

• Enhancing Color in Pinot Noir : this compound improves the color of Pinot noir fruit and wine by increasing phenolic compounds in grapes and must (Powers, Shively & Nagel, 1980).

• Enhancing Cereal Crop Yield : Post-heading application may boost grain yield in crops like barley and wheat by altering grain-filling processes (Ma & Smith, 1992).

• Hepatotoxic Potential : this compound has been shown to have potential hepatotoxic effects when used on fruits, vegetables, and cereals for ripening (Bhadoria et al., 2018).

• Improving Chili Pepper Quality : Its application can hasten ripening and improve the quality of chili peppers, enhancing color and flavor (Yang et al., 2020).

• Water Consumption in Corn : this compound may increase grain yield in corn, particularly under limited water supply conditions (D'andria et al., 1997).

• Reducing Kidney Toxicity : Extracts like aged garlic and Costus root can mitigate kidney toxicity induced by this compound in rats (Albrakati, 2020; Tousson et al., 2019).

• Influence on Barley Tillering and Yield : this compound's impact on barley includes controlling lodging and affecting tillering and yield, which varies based on species, cultivar, and application rate and time (Foster, Reid & Taylor, 1991).

Mechanism of Action

Target of Action

Ethephon, a plant growth regulator, primarily targets the plant’s metabolic processes . Upon metabolism by the plant, it is converted into ethylene, a potent regulator of plant growth and ripeness . This compound also acts as a butyrylcholinesterase inhibitor .

Mode of Action

This compound’s mode of action is based on its conversion into ethylene upon metabolism by the plant . Ethylene is a gaseous plant hormone that regulates various aspects of plant growth and development, including fruit ripening, flower wilting, and leaf fall . As a butyrylcholinesterase inhibitor, this compound can also affect the breakdown of acetylcholine, a neurotransmitter, thereby influencing the transmission of nerve signals .

Biochemical Pathways

This compound affects several biochemical pathways. It accelerates glycolysis, supplying precursors for the biosynthesis of isopentenyl diphosphate (IPP) and natural rubber . It also influences the Calvin cycle, a key part of photosynthesis . The stimulation of latex yield in rubber trees by this compound can be ascribed to the acceleration of latex regeneration and the prolongation of the flow of latex .

Pharmacokinetics

It is known that this compound is rapidly metabolized in plants into ethylene

Result of Action

The primary result of this compound’s action is the regulation of plant growth and ripeness . For example, it is often used on wheat, coffee, tobacco, cotton, and rice to help the plant’s fruit reach ripeness more quickly . In cotton crops, this compound initiates fruiting over a period of several weeks, promotes early concentrated boll opening, and enhances defoliation to facilitate and improve efficiency of scheduled harvesting .

Action Environment

The action of this compound can be influenced by environmental factors. For instance, the response of Stevia rebaudiana to exogenous this compound depends on this compound concentration and time of application . The foliar application of this compound on full-grown plants caused a significant loss in leaf production compared to non-ethephon-treated plants . The application of 075 mM this compound on seeds and seedlings could be an appropriate strategy for biosynthesis and accumulation of metabolites in stevia .

Safety and Hazards

Ethephon is harmful if swallowed or if inhaled. It is toxic in contact with skin and causes severe skin burns and eye damage. It is toxic to aquatic life with long-lasting effects. Users are advised to avoid breathing dust/fume/gas/mist/vapours/spray and to avoid release to the environment.

Future Directions

All pesticides used in Canada, including Ethephon, must be registered under the Pest Control Products Act. Pesticides are re-evaluated to ensure that they continue to meet health and environmental requirements. The research estimates global this compound market revenues in 2023, considering the this compound market prices, this compound production, supply, demand, and this compound trade and logistics across regions.

Biochemical Analysis

Biochemical Properties

Ethephon interacts with various enzymes, proteins, and other biomolecules in plants. For instance, it affects the activity of polyphenol oxidase (PPO) in macadamia nuts . It also influences the expression of 1-aminocyclopropane-1-carboxylate oxidase (ACO), a key enzyme involved in ethylene synthesis .

Cellular Effects

This compound has significant effects on various types of cells and cellular processes. It influences cell function by impacting cell signaling pathways, gene expression, and cellular metabolism . For example, in pumpkin, this compound application significantly increased the number of female flowers and expedited the appearance of the first female flower .

Molecular Mechanism

This compound exerts its effects at the molecular level through various mechanisms. It is converted into ethylene upon metabolism by the plant . This ethylene then binds to ethylene receptors, triggering a cascade of events that lead to changes in gene expression and cellular responses .

Temporal Effects in Laboratory Settings

The effects of this compound change over time in laboratory settings. For instance, in blueberry fruit, a single this compound treatment significantly increased L* and a* values and capsanthin concentration, while decreasing total chlorophyll contents .

Dosage Effects in Animal Models

While this compound is primarily used in plants, studies have been conducted on its effects in animal models. For instance, a toxicity test was performed to determine the lethal doses of this compound on Galleria mellonella larvae .

Metabolic Pathways

This compound is involved in several metabolic pathways. It is converted into ethylene, a key player in the ethylene synthesis pathway . It also affects the transcription of ethylene synthesis and signaling genes, and other hormone signaling genes, especially auxin responsive genes .

Q & A

Q1: How does ethephon exert its effects on plants?

A1: this compound, when applied to plants, penetrates into plant tissues and decomposes into ethylene in the presence of slightly alkaline pH conditions [, , , ]. Ethylene, being a natural plant hormone, then binds to specific receptors and initiates a cascade of signaling events, ultimately leading to various physiological responses such as fruit ripening, leaf abscission, flowering induction, and changes in plant architecture [, , , , , , , , ].

Q2: Does the effectiveness of this compound vary with plant species or cultivar?

A2: Yes, the response to this compound can vary significantly among different plant species and even cultivars within a species. Research has shown varying levels of effectiveness and responses to this compound across different cultivars of apples, blueberries, beans, and tomatoes [, , , , , , , , ]. Factors contributing to these differences include variations in ethylene sensitivity, this compound uptake and metabolism, and the specific physiological process being targeted [, , ].

Q3: What is the molecular formula and weight of this compound?

A3: The molecular formula of this compound is C2H6ClO3P, and its molecular weight is 144.49 g/mol.

Q4: Does this compound affect the quality of fruits during storage?

A7: this compound treatment can influence the postharvest quality of fruits. Research on apples, kiwifruit, and tomatoes suggests that while this compound accelerates ripening and enhances color development, it can also lead to increased softening, susceptibility to decay, and water loss during storage [, , , , ].

Q5: What are the main applications of this compound in agriculture?

A5: this compound finds widespread use in agriculture for various purposes, including:

• Fruit ripening: It accelerates and synchronizes ripening in tomatoes, bananas, mangoes, and kiwifruit [, , , , ].
• Fruit loosening: It promotes fruit abscission, facilitating mechanical harvesting in citrus, cherries, and olives [, , , ].
• Flowering control: It can induce or delay flowering in specific crops, including pineapples and blueberries [, ].
• Growth regulation: It modifies plant architecture, promoting shorter and sturdier plants in wheat and corn, potentially increasing lodging resistance [, , ].
• Sex expression: It can influence sex expression in cucurbits, promoting female flower development [].

Q6: What are the potential substitutes for this compound in agriculture?

A6: Researchers are continually exploring alternatives to this compound, aiming for more environmentally friendly options:

• Natural plant extracts: Gliricidia sepium leaves have shown potential as a natural ripening agent for bananas [].
• Other plant growth regulators: Methyl jasmonate and coronatine are being investigated as potential alternatives for fruit loosening and abscission [, ].
• Mechanical and cultural practices: Pruning techniques and optimized irrigation strategies can influence flowering time and fruit quality, potentially reducing the reliance on this compound [, , ].